Cas no 76561-86-9 (1,2,3,4-Naphthalenetetrol,1,2,3,4-tetrahydro-, (1a,2b,3a,4b)- (9CI))

• Product Name: 1,2,3,4-Naphthalenetetrol,1,2,3,4-tetrahydro-, (1a,2b,3a,4b)- (9CI)
• CAS No: 76561-86-9
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 575956
• PubChem ID: 187096
• Update Time: 2025-04-19

1,2,3,4-Naphthalenetetrol,1,2,3,4-tetrahydro-, (1a,2b,3a,4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Naphthalenetetrol,1,2,3,4-tetrahydro-, (1a,2b,3a,4b)- (9CI)
• 76561-86-9
• (1S,2R,3R,4S)-1,2,3,4-Tetrahydronaphthalene-1,2,3,4-tetrol

• Inchi： 1S/C10H12O4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4,7-14H/t7-,8-,9+,10+/m0/s1
• InChI Key： YRSSFXIBVODPKR-AXTSPUMRSA-N
• SMILES： O[C@@H]1[C@H](C2C=CC=CC=2[C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 196.074
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.579
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.726